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Compound of Interest

Compound Name: H-Orn(Z)-obzl hcl

Cat. No.: B555261 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the responsible management and disposal of chemical reagents like H-Orn(Z)-OBzl HCl are

paramount for ensuring a safe working environment and maintaining environmental

compliance. This guide provides a comprehensive, step-by-step operational plan for the proper

disposal of H-Orn(Z)-OBzl HCl, aligning with standard laboratory safety protocols.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is critical to consult the specific Material Safety

Data Sheet (MSDS) provided by the manufacturer of H-Orn(Z)-OBzl HCl. While the following

are general guidelines, the MSDS will contain detailed information pertinent to the specific

product in use.

Personal Protective Equipment (PPE): When handling H-Orn(Z)-OBzl HCl, wearing

appropriate PPE is mandatory to prevent exposure. This includes:

Safety glasses or goggles

Chemically resistant gloves

A laboratory coat

In situations where dust or aerosols may be generated, additional respiratory protection might

be necessary. Engineering controls, such as fume hoods or other forms of local exhaust
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ventilation, should be utilized to minimize exposure.[1]

Spill Management: In the event of a spill, prompt and safe cleanup is crucial.

Small Spills: For minor spills, carefully sweep up the solid material using appropriate tools

and place it into a designated and properly labeled waste disposal container.[1]

Large Spills: For larger spills, use a shovel to collect the material into a suitable waste

container.[1] During cleanup, it is important to avoid generating dust and to ensure the area

is well-ventilated.[1]

Step-by-Step Disposal Procedure
The recommended method for the disposal of H-Orn(Z)-OBzl HCl is through a licensed

professional waste disposal service. Direct disposal into drains or standard waste streams is

not appropriate.[2]

Waste Identification and Segregation:

Clearly label a dedicated waste container for H-Orn(Z)-OBzl HCl waste.

The label should include the full chemical name (N-δ-Cbz-L-ornithine benzyl ester

hydrochloride), CAS number (63594-37-6), and any relevant hazard warnings.[1][3]

Do not mix H-Orn(Z)-OBzl HCl with other chemical waste unless explicitly permitted by

your institution's environmental health and safety (EHS) office.[1]

Containment:

Place all solid H-Orn(Z)-OBzl HCl waste, including any contaminated materials such as

weighing paper and gloves, into the designated, labeled waste container.[1][2]

Container Decontamination:

For empty containers that held H-Orn(Z)-OBzl HCl, rinse them thoroughly with a suitable

solvent (e.g., water, followed by a solvent in which the compound is soluble).
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The rinsate should be collected and treated as hazardous waste, to be disposed of in the

same manner as the chemical itself.[1]

Arrangement for Professional Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

arrange for the pickup and proper disposal of the H-Orn(Z)-OBzl HCl waste.[1][2]

Provide them with a complete and accurate description of the waste, including its chemical

composition and quantity.[1]

Quantitative Data for Disposal
Specific quantitative data for the disposal of H-Orn(Z)-OBzl HCl, such as concentration limits

for specific disposal methods, are not readily available in public documentation. The standard

and required procedure for this type of laboratory chemical is to engage a professional waste

disposal service.[2]

Parameter Value

CAS Number 63594-37-6[3][4]

Molecular Formula C20H25ClN2O4[3]

Recommended Disposal Method
Engagement of a licensed professional waste

disposal service.[1][2]

In-Lab Neutralization Protocols
No standard protocols available; professional

disposal is required.[2]

Experimental Protocols
There are no standard experimental protocols for the in-lab neutralization or treatment of H-
Orn(Z)-OBzl HCl prior to disposal. The professionally recommended and safest procedure is to

transfer the chemical waste to a licensed and qualified facility for handling.[2]

Disposal Workflow
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of H-Orn(Z)-OBzl HCl.

Start: H-Orn(Z)-OBzl HCl
Waste Generation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste into a
Labeled, Dedicated Container

Spill Occurs

Small Spill:
Sweep up and containerize

  Yes, small

Large Spill:
Shovel and containerize.

Ensure ventilation.

  Yes, large

Contact Institutional EHS or
Licensed Disposal Contractor

No spill

Provide Waste Information
(Name, CAS, Quantity)

Schedule Waste Pickup

End: Proper Disposal
Completed
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Click to download full resolution via product page

Disposal workflow for H-Orn(Z)-OBzl HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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